Cas no 115016-95-0 ((S)-2-Hydroxy-4-phenylbutyric Acid)

(S)-2-Hydroxy-4-phenylbutyric Acid structure
115016-95-0 structure
Product Name:(S)-2-Hydroxy-4-phenylbutyric Acid
CAS No:115016-95-0
Molecular Formula:C10H12O3
Molecular Weight:180.2005
MDL:MFCD06656492
CID:63129
PubChem ID:125307945

(S)-2-Hydroxy-4-phenylbutyric Acid Properties

Names and Identifiers

    • (S)-2-Hydroxy-4-phenylbutyric acid
    • 2-(S)-Hydroxy-4-Phenylbutyric Acid
    • 2-(S)-HYDROXY-4-PHENYL-BUTYRIC ACID
    • (S)-2-hydroxy-4-phenylbutanoic acid
    • (S)-2-Hydroxy-4-phenyl-buttersaeure
    • (S)-2-hydroxy-4-phenyl-butyric acid
    • AG-D-35769
    • ANW-16824
    • CTK4A9111
    • d,l-2-hydroxy-4-phenylbutyric acid
    • SureCN360781
    • Benzenebutanoicacid, a-hydroxy-, (S)-
    • (S)-a-Hydroxybenzenebutanoate
    • L-4-Phenyl-a-hydroxybutyric acid
    • (S)-4-Phenyl-2-hydroxybutyric acid
    • Benzenebutanoic acid, a-hydroxy-, (aS)-
    • (2S)-2-hydroxy-4-phenylbutanoic acid
    • JNJCEALGCZSIGB-VIFPVBQESA-N
    • (S)-2-Hydroxy-4-phenylbutyricAcid
    • (S)-alpha-Hydroxybenzenebutyric acid
    • (S)-2-hydroxy-4-phenyl butanoic acid
    • (2S)-2-hydroxy-4-phenyl-butanoic
    • S(+)-2-hydroxy-4-phenylButyric Acid
    • (2S)-2-hyd
    • (S)-2-Hydroxy-4-phenylbutanoic acid
    • (S)-2-HYDROXY-4-PHENYLBUTYRIC ACID
    • Benzenebutanoic acid, alpha-hydroxy-, (alphaS)-
    • AYZ4KJ5LJN
    • 2-Hydroxy-4-phenylbutyric acid, (S)-
    • (alphaS)-alpha-Hydroxybenzenebutanoic acid
    • AKOS015855343
    • (.ALPHA.S)-.ALPHA.-HYDROXYBENZENEBUTANOIC ACID
    • A803285
    • O10214
    • L-4-PHENYL-.ALPHA.-HYDROXYBUTYRIC ACID
    • DS-12137
    • SCHEMBL360781
    • CS-W021166
    • 115016-95-0
    • L-4-phenyl-alpha-hydroxybutyric acid
    • MFCD06656492
    • 2-Hydroxy-4-phenylbutyric acid, (+)-
    • AKOS006291801
    • BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, (.ALPHA.S)-
    • Q-200034
    • H1339
    • UNII-AYZ4KJ5LJN
    • (s)-2-hydroxy-4-phenylbutanoic acid
    • 2-(S)-Hydroxy-4-phenylbutyric acid
    • 2-(S)-Hydroxy-4-phenyl-butyric acid
    • (S)-2-Hydroxy-4-phenylbutyric Acid
    • MDL: MFCD06656492
    • InChIKey: JNJCEALGCZSIGB-VIFPVBQESA-N
    • Inchi: 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m0/s1
    • SMILES: O([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 180.07866
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 180.079
  • Heavy Atom Count: 13
  • Complexity: 162
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • LogP: 1.06470
  • PSA: 57.53
  • Refractive Index: 1.564
  • Boiling Point: 356.9°C at 760 mmHg
  • Melting Point: 115.0 to 119.0 deg-C
  • Flash Point: 183.9°C
  • Color/Form: White solid
  • Density: 1.219

(S)-2-Hydroxy-4-phenylbutyric Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000G3X-250mg
Benzenebutanoic acid, α-hydroxy-, (αS)-
115016-95-0 97%
250mg
$14.00 2025-02-18
A2B Chem LLC
AA20077-250mg
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 97%
250mg
$14.00 2024-04-20
Aaron
AR000GC9-250mg
Benzenebutanoic acid, α-hydroxy-, (αS)-
115016-95-0 98%
250mg
$4.00 2025-01-20
abcr
AB331786-250 mg
(S)-2-Hydroxy-4-phenylbutyric acid, 97%; .
115016-95-0 97%
250mg
€92.30 2023-04-26
Alichem
A019122501-10g
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 97%
10g
$222.36 2023-09-04
Apollo Scientific
OR903813-1g
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 97%
1g
£54.00 2025-02-20
Chemenu
CM247876-5g
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 95+%
5g
$126
Crysdot LLC
CD12178179-25g
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 97%
25g
$416 2024-07-18
eNovation Chemicals LLC
D519449-1g
(S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 97%
1g
$255 2022-06-07
Fluorochem
093772-1g
S)-2-Hydroxy-4-phenylbutyric acid
115016-95-0 95%
1g
£32.00 2022-03-01

(S)-2-Hydroxy-4-phenylbutyric Acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:115016-95-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:115016-95-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:115016-95-0)(S)-2-Hydroxy-4-phenylbutyric Acid
A803285
Purity:99%
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Price($):260.0